Cas no 2227758-31-6 ((3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid)
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
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- (3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid
- 2227758-31-6
- EN300-1764766
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- Inchi: 1S/C9H10O5/c10-5-1-2-7(11)6(3-5)8(12)4-9(13)14/h1-3,8,10-12H,4H2,(H,13,14)/t8-/m0/s1
- InChI Key: JXRNCVUMICCGNW-QMMMGPOBSA-N
- SMILES: O[C@@H](CC(=O)O)C1C=C(C=CC=1O)O
Computed Properties
- Exact Mass: 198.05282342g/mol
- Monoisotopic Mass: 198.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 98Ų
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1764766-0.05g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 0.05g |
$1417.0 | 2023-09-20 | ||
| Enamine | EN300-1764766-0.1g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 0.1g |
$1484.0 | 2023-09-20 | ||
| Enamine | EN300-1764766-0.25g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 0.25g |
$1551.0 | 2023-09-20 | ||
| Enamine | EN300-1764766-0.5g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 0.5g |
$1619.0 | 2023-09-20 | ||
| Enamine | EN300-1764766-1.0g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 1g |
$1686.0 | 2023-06-03 | ||
| Enamine | EN300-1764766-2.5g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 2.5g |
$3304.0 | 2023-09-20 | ||
| Enamine | EN300-1764766-5.0g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 5g |
$4890.0 | 2023-06-03 | ||
| Enamine | EN300-1764766-10.0g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 10g |
$7250.0 | 2023-06-03 | ||
| Enamine | EN300-1764766-1g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 1g |
$1686.0 | 2023-09-20 | ||
| Enamine | EN300-1764766-5g |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid |
2227758-31-6 | 5g |
$4890.0 | 2023-09-20 |
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on (3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid
Professional Introduction to (3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227758-31-6)
(3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid, with the CAS number 2227758-31-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique stereochemistry and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of both hydroxyl and carboxylic acid groups makes it a versatile intermediate in organic synthesis, while its specific stereoconfiguration hints at promising biological activities.
The compound's structure, featuring a chiral center at the third carbon atom, contributes to its enantiomeric purity, which is crucial in medicinal chemistry. Enantiomers, despite having identical chemical properties, can exhibit vastly different biological activities due to their interaction with chiral environments in the body. The (3S) configuration of this compound suggests a specific interaction profile that may be exploited for therapeutic purposes.
In recent years, there has been growing interest in natural product-inspired molecules for drug discovery. The structural motifs found in (3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid bear resemblance to several bioactive compounds isolated from plants and microorganisms. These natural products have served as inspiration for the development of novel therapeutic agents, and the compound in question may be a valuable precursor in such endeavors.
One of the most compelling aspects of this molecule is its potential role as a building block in the synthesis of more complex pharmacophores. The combination of hydroxyl and carboxylic acid functionalities allows for diverse chemical modifications, enabling chemists to tailor the molecule's properties for specific applications. For instance, it can be converted into esters or amides, which are common pharmacological moieties found in numerous drugs.
Recent studies have highlighted the importance of polyphenolic compounds in maintaining health and combating various diseases. The 2,5-dihydroxyphenyl moiety in (3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid is reminiscent of resveratrol and other flavonoids known for their antioxidant and anti-inflammatory properties. While the exact biological activity of this compound remains to be fully elucidated, its structural similarity to well-studied polyphenols suggests that it may possess comparable benefits.
The synthesis of chiral compounds like (3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid is often challenging due to the need for precise stereocontrol. Advanced synthetic methodologies, such as asymmetric catalysis and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also improve the overall quality of the final product, making it more suitable for pharmaceutical applications.
The pharmaceutical industry continually seeks innovative approaches to address unmet medical needs. The unique structural features of (3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid position it as a promising candidate for further investigation. Researchers are exploring its potential as a scaffold for new drugs targeting various diseases, including metabolic disorders and neurodegenerative conditions.
In conclusion, (3S)-3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227758-31-6) represents a fascinating molecule with significant potential in medicinal chemistry. Its structural complexity and functional diversity make it an attractive candidate for drug discovery and development. As research progresses, we can expect to see more applications of this compound in therapeutic contexts, further solidifying its importance in the field.
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